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Compound of Interest

Compound Name: 12-Hydroxyalbrassitriol

Cat. No.: B12372649

In the landscape of natural product research, drimane sesquiterpenoids have garnered
significant attention for their diverse and potent biological activities. This guide provides a
comparative analysis of two such compounds: 12-Hydroxyalbrassitriol and Polygodial. While
Polygodial has been extensively studied, data on 12-Hydroxyalbrassitriol remains limited.
This analysis summarizes the current state of knowledge for both compounds to aid
researchers, scientists, and drug development professionals in their investigations.

Chemical Structure and Properties

A fundamental understanding of the chemical structures of 12-Hydroxyalbrassitriol and
Polygodial is crucial for interpreting their biological activities.

Feature 12-Hydroxyalbrassitriol Polygodial

Chemical Formula C15H2604 C15H2202[1]

Molecular Weight 270.4 g/mol [2] 234.33 g/mol [1]

Class Drimane Sesquiterpenoid Drimane Sesquiterpenoid[1]

Found in various plants
Isolated from the fungus ) ) ]
. ] ] including Dorrigo pepper,
Source Penicillium sp. associated with )
mountain pepper, and water-

tin mine tailings.[2]
pepper.[3]
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Biological Activity and Mechanism of Action

Significant disparities exist in the available data regarding the biological effects and
mechanisms of action of these two compounds.

12-Hydroxyalbrassitriol: An Enigmatic Profile

To date, specific quantitative data on the biological activity of 12-Hydroxyalbrassitriol is not
extensively available in peer-reviewed literature. It is a drimane sesquiterpenoid isolated from a
Penicillium species.[2] While other drimane sesquiterpenoids from Penicillium have
demonstrated anti-inflammatory and a-glucosidase inhibitory activities, specific experimental
data for 12-Hydroxyalbrassitriol is lacking. Further research is required to elucidate its
biological targets and mechanism of action.

Polygodial: A Well-Characterized Bioactive Compound

Polygodial has been the subject of numerous studies, revealing a broad spectrum of biological
activities. It is particularly recognized for its potent antifungal and antimicrobial properties.[4][5]
[6] The primary mechanism of action of polygodial is attributed to its function as a nonionic
surfactant, which disrupts the lipid-protein interface of cell membranes.[5][6] This disruption
leads to increased membrane permeability, leakage of cellular contents, and ultimately cell
death.

Beyond its antimicrobial effects, polygodial has been reported to exhibit anti-inflammatory,
analgesic, and anti-hyperalgesic properties.[4] It also functions as an agonist of the TRPAL
receptor, which is involved in pain and inflammation pathways.[3]

Comparative Summary of Biological Data

The following table summarizes the available quantitative data for Polygodial. The
corresponding fields for 12-Hydroxyalbrassitriol are marked as "Data not available" to reflect
the current knowledge gap.
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Parameter 12-Hydroxyalbrassitriol Polygodial

Antifungal Activity
(MIC):Saccharomyces
cerevisiae: 3.13 pg/mLCandida
albicans: 6.25
pg/mLAnNtibacterial Activity
(MIC):Bacillus subtilis: 25
pg/mLStaphylococcus aureus:
50 pg/mL

IC50/EC50/MIC Values Data not available

Disruption of cell membrane
Primary Mechanism Data not available integrity by acting as a
nonionic surfactant.[5][6]

Known Biological Targets Data not available TRPAL receptor agonist.[3]

Experimental Protocols

Detailed experimental protocols for 12-Hydroxyalbrassitriol are not available due to the lack
of published studies detailing its biological evaluation. For Polygodial, a representative
experimental protocol for assessing its antifungal activity is provided below.

Protocol: Determination of Minimum Inhibitory
Concentration (MIC) of Polygodial against
Saccharomyces cerevisiae

1. Culture Preparation:

Saccharomyces cerevisiae is cultured in YPD broth (1% yeast extract, 2% peptone, 2%
dextrose) at 30°C with agitation.

The culture is grown to the mid-logarithmic phase.

Cells are harvested by centrifugation, washed with sterile phosphate-buffered saline (PBS),
and resuspended in fresh YPD broth to a final concentration of 1 x 10"5 cells/mL.

N

. MIC Assay (Broth Microdilution Method):
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o A stock solution of Polygodial is prepared in dimethyl sulfoxide (DMSO).

» Serial twofold dilutions of Polygodial are prepared in YPD broth in a 96-well microtiter plate.
The final concentrations typically range from 0.125 to 128 pg/mL.

» A control well containing DMSO without Polygodial is included to account for any solvent
effects.

e The prepared yeast suspension is added to each well.
e The plate is incubated at 30°C for 24-48 hours.
3. Data Analysis:

e The MIC is determined as the lowest concentration of Polygodial that results in the complete
inhibition of visible yeast growth. Growth is assessed by measuring the optical density at 600
nm (OD600) using a microplate reader.

Signaling Pathways and Experimental Workflows

Visual representations of the known signaling pathway for Polygodial and a generalized
experimental workflow are provided below. Due to the absence of data for 12-
Hydroxyalbrassitriol, a specific signaling pathway cannot be depicted.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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